Cas no 5921-80-2 (1,1-Dibutoxybutane)

1,1-Dibutoxybutane structure
1,1-Dibutoxybutane structure
Product Name:1,1-Dibutoxybutane
CAS No:5921-80-2
MF:C12H26O2
MW:202.333644390106
MDL:MFCD00561028
CID:377461
PubChem ID:253660108
Update Time:2025-04-19

1,1-Dibutoxybutane Chemical and Physical Properties

Names and Identifiers

    • Butane, 1,1-dibutoxy-
    • Butyraldehyde Dibutyl Acetal
    • 1,1-Dibutoxybutane
    • 1,1-bis(butyloxy)butane
    • butanal dibutyl acetal
    • Butane,1,1-dibutoxy
    • Butyraldehyd-dibutylacetal
    • Butyraldehyde, dibutyl acetal
    • WQRBJFZKPWPIJD-UHFFFAOYSA-N
    • Lageracetal
    • ButyraldehydeDibutylAcetal
    • n-butyraldehyde di-n-butyl acetal
    • SBB059869
    • B4218
    • ST51046134
    • 5921-80-2
    • DTXSID60207957
    • SCHEMBL351162
    • NS00096260
    • MFCD00561028
    • AKOS024390775
    • Q63395647
    • Butane,1,1-dibutoxy-
    • CS-0187334
    • MDL: MFCD00561028
    • Inchi: 1S/C12H26O2/c1-4-7-10-13-12(9-6-3)14-11-8-5-2/h12H,4-11H2,1-3H3
    • InChI Key: WQRBJFZKPWPIJD-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(CCC)OCCCC

Computed Properties

  • Exact Mass: 202.19300
  • Monoisotopic Mass: 202.19328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 94.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • XLogP3: 3.8

Experimental Properties

  • Density: 0.8400
  • Boiling Point: 214°C(lit.)
  • Flash Point: 51°C
  • Refractive Index: 1.4140-1.4180
  • PSA: 18.46000
  • LogP: 3.74600

1,1-Dibutoxybutane Security Information

1,1-Dibutoxybutane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B415863-50mg
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$ 50.00 2022-06-07
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